Cas no 1805190-34-4 (4-Bromo-2-fluoro-5-nitrobenzoyl chloride)

• Product Name: 4-Bromo-2-fluoro-5-nitrobenzoyl chloride
• CAS No: 1805190-34-4
• MF: C₇H₂BrClFNO₃
• MW: 282.451083660126
• CID: 4974035
• Update Time: 2025-06-08

4-Bromo-2-fluoro-5-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-5-nitrobenzoyl chloride

• Inchi： 1S/C7H2BrClFNO3/c8-4-2-5(10)3(7(9)12)1-6(4)11(13)14/h1-2H
• InChI Key： ZGWVWMLTMXJFFD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)Cl)C=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9

Additional information on 4-Bromo-2-fluoro-5-nitrobenzoyl chloride

Recent Advances in the Application of 4-Bromo-2-fluoro-5-nitrobenzoyl chloride (CAS: 1805190-34-4) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-fluoro-5-nitrobenzoyl chloride (CAS: 1805190-34-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research briefing synthesizes the latest findings on this compound, highlighting its role as a key intermediate in the synthesis of bioactive molecules and its emerging applications in targeted therapies.

Recent studies have demonstrated the utility of 4-Bromo-2-fluoro-5-nitrobenzoyl chloride in the synthesis of novel kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The compound's unique halogen-substituted nitrobenzoyl structure allows for selective modifications, enabling researchers to develop highly specific inhibitors with improved pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry showcased its use in creating a new class of EGFR inhibitors with enhanced blood-brain barrier penetration.

In addition to its pharmaceutical applications, 4-Bromo-2-fluoro-5-nitrobenzoyl chloride has shown promise in chemical biology as a versatile linker for protein conjugation. Its reactive acyl chloride group facilitates efficient coupling with amino groups under mild conditions, making it particularly valuable for the development of antibody-drug conjugates (ADCs). Recent work published in Bioconjugate Chemistry has demonstrated its effectiveness in creating stable conjugates with minimal off-target effects.

The compound's mechanism of action and structure-activity relationships have been further elucidated through computational modeling studies. Density functional theory (DFT) calculations have provided insights into its electronic properties and reactivity patterns, enabling more rational design of derivatives. These computational approaches, combined with experimental validation, are paving the way for the development of next-generation therapeutic agents based on this chemical scaffold.

From a safety and handling perspective, recent studies have addressed the stability and storage conditions of 4-Bromo-2-fluoro-5-nitrobenzoyl chloride. Research published in Organic Process Research & Development has established optimal handling protocols to minimize decomposition and maintain reactivity, which is crucial for its industrial-scale application in pharmaceutical manufacturing.

Looking forward, the unique properties of 4-Bromo-2-fluoro-5-nitrobenzoyl chloride position it as a valuable building block for diverse applications in medicinal chemistry. Ongoing research is exploring its potential in developing covalent inhibitors, PROTACs (proteolysis targeting chimeras), and other emerging therapeutic modalities. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and drug discovery efforts in the coming years.